Cas no 2171266-25-2 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid)
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid
- EN300-1574314
- 2171266-25-2
- 4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid
-
- Inchi: 1S/C25H30N2O5/c1-3-17(15-23(28)27(2)14-8-13-24(29)30)26-25(31)32-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22H,3,8,13-16H2,1-2H3,(H,26,31)(H,29,30)/t17-/m1/s1
- InChI Key: QRAKEKRMXFCYDR-QGZVFWFLSA-N
- SMILES: CCC(CC(=O)N(C)CCCC(=O)O)NC(=O)OCC1C2=CC=CC=C2C3=CC=CC=C13
Computed Properties
- Exact Mass: 438.21547206g/mol
- Monoisotopic Mass: 438.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 11
- Complexity: 632
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 95.9Ų
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1574314-0.05g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 0.05g |
$2829.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-0.1g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 0.1g |
$2963.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-0.25g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 0.25g |
$3099.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-0.5g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 0.5g |
$3233.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-1.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 1g |
$3368.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-2.5g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 2.5g |
$6602.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-5.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 5g |
$9769.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-10.0g |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 10g |
$14487.0 | 2023-06-04 | ||
| Enamine | EN300-1574314-50mg |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 50mg |
$2829.0 | 2023-09-24 | ||
| Enamine | EN300-1574314-100mg |
4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylpentanamido]butanoic acid |
2171266-25-2 | 100mg |
$2963.0 | 2023-09-24 |
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid
4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic Acid: A Comprehensive Overview
The compound with CAS No 2171266-25-2, known as 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid, is a complex organic molecule with significant potential in the field of medicinal chemistry and drug development. This compound belongs to the class of amino acids, specifically a modified butanoic acid derivative, and its structure incorporates a fluorenylmethoxycarbonyl (Fmoc) group, which is commonly used as a protecting group in peptide synthesis.
The Fmoc group plays a crucial role in the synthesis of peptides and proteins, as it temporarily blocks the amine functionality during the assembly process. This allows for precise control over the sequence and structure of the final product. The presence of the Fmoc group in this compound highlights its utility in peptide synthesis, making it a valuable intermediate in the production of bioactive molecules.
Recent studies have explored the application of this compound in the development of novel therapeutic agents. For instance, researchers have investigated its role in targeted drug delivery systems, where its unique chemical properties enable selective binding to specific receptors or enzymes. This has led to promising results in preclinical models, demonstrating its potential as a scaffold for designing drugs with enhanced efficacy and reduced side effects.
The stereochemistry at the (3R) configuration is critical for the biological activity of this compound. Stereoisomers often exhibit vastly different pharmacological profiles, and the (3R) configuration has been shown to optimize binding affinity to target proteins. This makes it an attractive candidate for use in enantioselective synthesis, where the production of a single enantiomer is essential for achieving desired therapeutic outcomes.
In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and peptide coupling reactions. The use of mild reaction conditions ensures high yields and maintains the integrity of sensitive functional groups. Researchers have also explored alternative synthetic pathways to improve scalability and reduce production costs, making this compound more accessible for large-scale applications.
From an analytical standpoint, advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been employed to confirm the structure and purity of this compound. These methods provide detailed insights into its molecular composition and help ensure compliance with quality standards required for pharmaceutical applications.
Looking ahead, ongoing research is focused on expanding the versatility of this compound by modifying its side chains or incorporating additional functional groups. Such modifications could enhance its solubility, stability, or bioavailability, further broadening its applicability in drug discovery and development.
In conclusion, 4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid represents a significant advancement in organic chemistry with promising implications for medicinal applications. Its unique structure, stereochemical properties, and compatibility with modern synthetic techniques make it an invaluable tool for researchers working at the forefront of drug development.
2171266-25-2 (4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylpentanamidobutanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)